Cas no 38300-65-1 (Butane, 4-chloro-1-methoxy-2-methyl-)

• Product Name: Butane, 4-chloro-1-methoxy-2-methyl-
• CAS No: 38300-65-1
• MF: C₆H₁₃ClO
• MW: 136.619821310043
• CID: 5288242
• Update Time: 2026-03-09

Butane, 4-chloro-1-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Butane, 4-chloro-1-methoxy-2-methyl-

• Inchi： 1S/C6H13ClO/c1-6(3-4-7)5-8-2/h6H,3-5H2,1-2H3
• InChI Key： BFZMSZJGALWRIF-UHFFFAOYSA-N
• SMILES： C(OC)C(C)CCCl

Additional information on Butane, 4-chloro-1-methoxy-2-methyl-

Butane, 4-chloro-1-methoxy-2-methyl- (CAS No. 38300-65-1): A Comprehensive Overview in Modern Chemical Research

The compound Butane, 4-chloro-1-methoxy-2-methyl- (CAS No. 38300-65-1) represents a fascinating molecule with significant applications in the realm of organic synthesis and pharmaceutical development. This compound, characterized by its unique structural features, has garnered attention due to its versatile reactivity and potential utility in various chemical transformations.

In the context of modern chemical research, the synthesis and application of Butane, 4-chloro-1-methoxy-2-methyl- have been extensively studied. The presence of both chloro and methoxy functional groups on a butane backbone imparts distinct chemical properties that make it a valuable intermediate in the preparation of more complex molecules. Recent advancements in catalytic methods have enabled more efficient and selective synthesis of this compound, opening new avenues for its use in drug discovery and material science.

The structural motif of Butane, 4-chloro-1-methoxy-2-methyl- is particularly intriguing from a synthetic chemistry perspective. The combination of a methyl group at the second carbon and a chloro group at the fourth carbon creates a highly reactive system that can undergo various transformations, including nucleophilic substitution and elimination reactions. These reactions are fundamental to the construction of more elaborate molecular architectures, making this compound a cornerstone in synthetic organic chemistry.

One of the most notable applications of Butane, 4-chloro-1-methoxy-2-methyl- is in the synthesis of pharmaceutical intermediates. The methoxy group serves as a versatile handle for further functionalization, allowing chemists to introduce additional substituents that are crucial for biological activity. For instance, recent studies have demonstrated its utility in the preparation of nonsteroidal anti-inflammatory drug (NSAID) analogs, where the chloro and methoxy groups can be strategically modified to enhance binding affinity to target enzymes.

The role of Butane, 4-chloro-1-methoxy-2-methyl- in material science is also noteworthy. Its unique structural features make it an excellent candidate for the development of novel polymers and coatings. Researchers have explored its incorporation into polymer backbones to create materials with enhanced thermal stability and mechanical strength. These properties are particularly valuable in applications where high performance is required, such as aerospace and automotive industries.

In recent years, green chemistry principles have influenced the synthesis of Butane, 4-chloro-1-methoxy-2-methyl-. Efforts have been made to develop more sustainable methods that minimize waste and reduce energy consumption. Transition metal-catalyzed reactions have emerged as powerful tools for achieving this goal. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the desired framework efficiently while maintaining high selectivity.

The biological activity of derivatives of Butane, 4-chloro-1-methoxy-2-methyl- has been a subject of intense investigation. Computational modeling studies have provided insights into how structural modifications can influence biological function. These studies have not only guided synthetic efforts but also helped in understanding the mechanistic basis of drug action. The integration of computational chemistry with experimental techniques has been instrumental in unraveling the complex relationships between structure and activity.

The future prospects for Butane, 4-chloro-1-methoxy-2-methyl- are promising, with ongoing research focusing on expanding its utility in drug discovery and material science. New catalytic systems are being developed to enable more diverse transformations, while computational methods are being refined to predict molecular properties with greater accuracy. These advancements are expected to drive innovation across multiple disciplines, reinforcing the importance of this compound in modern chemical research.